Cas no 1888949-46-9 (3-amino-2-(trifluoromethyl)propylcyclopentane)
3-amino-2-(trifluoromethyl)propylcyclopentane Chemical and Physical Properties
Names and Identifiers
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- 3-amino-2-(trifluoromethyl)propylcyclopentane
- [3-amino-2-(trifluoromethyl)propyl]cyclopentane
- 1888949-46-9
- EN300-1642277
-
- Inchi: 1S/C9H16F3N/c10-9(11,12)8(6-13)5-7-3-1-2-4-7/h7-8H,1-6,13H2
- InChI Key: CBMIUWSPAPEJCI-UHFFFAOYSA-N
- SMILES: FC(C(CN)CC1CCCC1)(F)F
Computed Properties
- Exact Mass: 195.12348400g/mol
- Monoisotopic Mass: 195.12348400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
3-amino-2-(trifluoromethyl)propylcyclopentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1642277-0.05g |
[3-amino-2-(trifluoromethyl)propyl]cyclopentane |
1888949-46-9 | 0.05g |
$1880.0 | 2023-06-04 | ||
| Enamine | EN300-1642277-0.1g |
[3-amino-2-(trifluoromethyl)propyl]cyclopentane |
1888949-46-9 | 0.1g |
$1970.0 | 2023-06-04 | ||
| Enamine | EN300-1642277-0.25g |
[3-amino-2-(trifluoromethyl)propyl]cyclopentane |
1888949-46-9 | 0.25g |
$2059.0 | 2023-06-04 | ||
| Enamine | EN300-1642277-0.5g |
[3-amino-2-(trifluoromethyl)propyl]cyclopentane |
1888949-46-9 | 0.5g |
$2149.0 | 2023-06-04 | ||
| Enamine | EN300-1642277-1.0g |
[3-amino-2-(trifluoromethyl)propyl]cyclopentane |
1888949-46-9 | 1g |
$2239.0 | 2023-06-04 | ||
| Enamine | EN300-1642277-2.5g |
[3-amino-2-(trifluoromethyl)propyl]cyclopentane |
1888949-46-9 | 2.5g |
$4388.0 | 2023-06-04 | ||
| Enamine | EN300-1642277-5.0g |
[3-amino-2-(trifluoromethyl)propyl]cyclopentane |
1888949-46-9 | 5g |
$6492.0 | 2023-06-04 | ||
| Enamine | EN300-1642277-10.0g |
[3-amino-2-(trifluoromethyl)propyl]cyclopentane |
1888949-46-9 | 10g |
$9627.0 | 2023-06-04 | ||
| Enamine | EN300-1642277-50mg |
[3-amino-2-(trifluoromethyl)propyl]cyclopentane |
1888949-46-9 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1642277-100mg |
[3-amino-2-(trifluoromethyl)propyl]cyclopentane |
1888949-46-9 | 100mg |
$1119.0 | 2023-09-22 |
3-amino-2-(trifluoromethyl)propylcyclopentane Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 3-amino-2-(trifluoromethyl)propylcyclopentane
Comprehensive Overview of 3-amino-2-(trifluoromethyl)propylcyclopentane (CAS No. 1888949-46-9)
The compound 3-amino-2-(trifluoromethyl)propylcyclopentane (CAS No. 1888949-46-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopentane ring and a trifluoromethyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.
One of the key reasons for the growing interest in 3-amino-2-(trifluoromethyl)propylcyclopentane is its role in the development of small-molecule therapeutics. The presence of the amino group allows for further functionalization, enabling chemists to create derivatives with enhanced pharmacokinetic properties. This aligns with current trends in the pharmaceutical industry, where precision medicine and targeted drug delivery are hot topics. The compound's trifluoromethyl moiety also contributes to improved metabolic stability, a critical factor in drug design.
In addition to its pharmaceutical applications, 3-amino-2-(trifluoromethyl)propylcyclopentane is being explored in material science. The incorporation of fluorine atoms into organic frameworks often results in materials with unique properties, such as increased thermal stability and resistance to degradation. This has led to its use in the development of high-performance polymers and specialty coatings, which are highly sought after in industries ranging from aerospace to electronics.
The synthesis of 3-amino-2-(trifluoromethyl)propylcyclopentane typically involves multi-step organic reactions, including cyclopentane ring formation and trifluoromethylation. Advanced techniques such as asymmetric catalysis and flow chemistry are often employed to achieve high yields and enantiomeric purity. These methods are particularly relevant in the context of green chemistry, as researchers strive to minimize waste and reduce the environmental impact of chemical synthesis.
From a commercial perspective, the demand for 3-amino-2-(trifluoromethyl)propylcyclopentane is expected to rise, driven by its versatility and the expanding applications of fluorinated compounds. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial researchers. Quality control and regulatory compliance are also critical considerations, ensuring that the compound meets the stringent standards required for pharmaceutical intermediates and fine chemicals.
In summary, 3-amino-2-(trifluoromethyl)propylcyclopentane (CAS No. 1888949-46-9) represents a promising candidate for a wide range of applications, from drug development to advanced materials. Its unique chemical structure and functional groups make it a valuable tool for researchers exploring the frontiers of organic chemistry and molecular design. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of innovative chemical solutions.
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